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Overview of EYA Inhibitors

The following table summarizes key EYA inhibitors identified in the scientific literature. It's important to

note that much of the available data comes from studies focused on individual inhibitors, rather than head-to-

head comparisons.

Inhibitor Name
Primary
EYA
Target(s)

Reported
Potency
(IC₅₀ or KI)

Key
Characteristics &
Selectivity

Demonstrated
Biological
Effects

Benzarone [1] EYA2, EYA3 Information

missing

Identified with

Benzbromarone;
reported to exhibit

selectivity for EYA
over classical
PTPs like PTP1B
[1].

Inhibits

endothelial cell
motility and

angiogenesis in
vitro and in

zebrafish models
[1].

Benzbromarone (BBR) [1]
[2] [3]

EYA family
(EYA1,

EYA3
highlighted)

Information
missing

A uricosuric drug
being repurposed;

inhibits EYA
phosphatase

Reduces viability
in leukemia cells;

synergizes with
Menin & DOT1L
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Inhibitor Name
Primary
EYA
Target(s)

Reported
Potency
(IC₅₀ or KI)

Key
Characteristics &
Selectivity

Demonstrated
Biological
Effects

activity. Analysis

suggests its
antileukemic effects

are driven by EYA
inhibition rather than

off-targets [2] [3].

inhibitors; delays

leukemia
progression in
vivo; inhibits
angiogenesis [1]

[2] [3].

N-
arylidenebenzohydrazide
compounds (e.g.,
NCGC00249987) [4] [5]

EYA2

(specifically)

KI = 440

nM for
EYA2 [4]

Allosteric inhibitor;
demonstrates high
selectivity for EYA2

and does not inhibit
EYA3 [4] [5].

Inhibits EYA2

phosphatase-
dependent cell

migration,
invadopodia

formation, and
invasion in lung

cancer cells [5].

Experimental Data and Methodologies

The conclusions in the table are supported by various experimental protocols. Here are the methodologies for

key findings:

Benzarone's Selectivity Assessment [1]: The tyrosine phosphatase activity of full-length EYA3 was
tested against a model substrate (pNPP) in the presence of Benzarone and Benzbromarone. To

establish selectivity, the same compounds were tested against a representative classical protein
tyrosine phosphatase, PTP1B, under comparable conditions. Benzarone showed greater selectivity

for EYA over PTP1B than Benzbromarone [1].
Benzbromarone's Anti-Leukemic Efficacy *In Vivo* [2] [3]: Mice transplanted with MLL-AF9
leukemia cells were treated with vehicle, 10 mg/kg, or 40 mg/kg Benzbromarone via daily oral
gavage. Treatment with 40 mg/kg BBR significantly delayed disease progression, prolonged
survival, and reduced leukemia burden compared to the control group [2] [3].
Allosteric Inhibition Mechanism [5]: The co-crystal structure of the EYA2 domain with inhibitor

NCGC00249987 was determined. This revealed that the compound binds to an allosteric site
distant from the active site, inducing a conformational change that is unfavorable for Mg²⁺ binding,

thereby inhibiting enzymatic activity.
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EYA Family Functions and Inhibition Mechanisms

EYA proteins are unusual multifunctional proteins, and their inhibition can impact multiple cellular

processes. The following diagram outlines their key functions and general mechanisms of inhibition.

EYA

TranscriptionalCoactivator TyrosinePhosphataseSerThrPhosphatase

Gene Expression Substrates Cell Motility & Angiogenesisc-Myc Stability

Cell Proliferation DNA Repair (H2AX) Transcription (RNA Pol II)Mitotic Progression (PLK1)Cell Growth

Inhibitors

Allosteric (e.g., NCGC00249987)

  Binds remote site

Active Site (e.g., Benzbromarone)

  Targets catalytic center
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Interpretation and Research Considerations

When interpreting this data, please consider the following points:

The "Best" Inhibitor is Context-Dependent: The choice of inhibitor depends heavily on the
research or therapeutic goal. Benzbromarone, which inhibits multiple EYAs, might be preferred for a

broad effect, while an EYA2-specific allosteric inhibitor is essential for studying that particular
isoform's function.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s520818?utm_src=pdf-body-img
https://www.smolecule.com/products/s520818?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Mind the Evidence Gap for Benzarone: The available data for Benzarone is primarily from a single,

earlier study focusing on angiogenesis [1]. A direct, quantitative comparison of its potency and
selectivity against Benzbromarone and other inhibitors across different EYA isoforms and disease

models is not available in the search results.
Focus on Therapeutic Objectives: For anti-angiogenesis or anti-metastasis research, both

Benzarone and the allosteric EYA2 inhibitors are highly relevant. For hematological malignancies like
MLL-r leukemia, the evidence strongly supports the use of Benzbromarone.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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